Cas no 898788-12-0 (1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one)

• Product Name: 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one
• CAS No: 898788-12-0
• MF: C₁₅H₁₁BrClFO
• MW: 341.602646112442
• CID: 994334
• PubChem ID: 24726089
• Update Time: 2025-06-08

1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one
• 4'-BROMO-3-(4-CHLOROPHENYL)-3'-FLUOROPROPIOPHENONE
• AKOS016021942
• 898788-12-0
• MFCD03843478
• DTXSID40644482
• 1-(4-Bromo-3-fluorophenyl)-3-(4-chlorophenyl)-1-propanone

• MDL： MFCD03843478
• Inchi： 1S/C15H11BrClFO/c16-13-7-4-11(9-14(13)18)15(19)8-3-10-1-5-12(17)6-2-10/h1-2,4-7,9H,3,8H2
• InChI Key： GVZPDKBDYAHRDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CCC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 339.96700
• Monoisotopic Mass: 339.96658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.05710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one

1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one: An Overview of a Promising Compound (CAS No. 898788-12-0)

1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one, with the CAS number 898788-12-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a bromofluorochloro ketone, is characterized by its unique structural features, which include a brominated and fluorinated phenyl group, as well as a chlorinated phenyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular structure of 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one (CAS No. 898788-12-0) is of particular interest due to its potential applications in drug discovery and development. The presence of halogenated aromatic rings and the ketone functional group provides a robust platform for the design and synthesis of novel therapeutic agents. Recent studies have highlighted the compound's ability to interact with various biological targets, making it a valuable lead compound for further investigation.

In the realm of medicinal chemistry, 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one has been explored for its potential as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes involved in signal transduction pathways. This inhibition can have significant implications for the treatment of diseases such as cancer, where aberrant kinase activity is often observed.

Moreover, the compound's ability to modulate receptor activity has been studied in the context of neurodegenerative diseases. Preclinical studies have demonstrated that 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one can interact with G protein-coupled receptors (GPCRs), which are crucial for maintaining neuronal function. By targeting these receptors, the compound may offer therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one (CAS No. 898788-12-0) has also been evaluated in various in vitro and in vivo models. In cellular assays, the compound has shown promising results in terms of its cytotoxicity against cancer cells while exhibiting minimal toxicity towards normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer drugs, as it can reduce adverse side effects associated with conventional chemotherapy.

In addition to its potential therapeutic applications, 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one has been investigated for its use in chemical biology research. The compound serves as a valuable tool for probing the function of specific proteins and pathways within cells. By using this compound as a probe, researchers can gain insights into the mechanisms underlying various biological processes, which can inform the development of new therapeutic strategies.

The synthesis of 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one (CAS No. 898788-12-0) involves several well-established organic reactions, including coupling reactions and ketone formation. These synthetic routes are highly reproducible and scalable, making it feasible to produce large quantities of the compound for both research and commercial purposes. The availability of efficient synthetic methods also facilitates the preparation of structurally related analogs, which can be used to optimize the compound's pharmacological properties.

In conclusion, 1-(4-bromo-3-fluorophenyl)-3-(4-chlorophenyl)propan-1-one (CAS No. 898788-12-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the properties and mechanisms of this compound, paving the way for its future use in clinical settings.